Cas no 57234-84-1 ( )

• Product Name: &nbsp
• CAS No: 57234-84-1
• MF: C₁₀H₅ClN₂S
• MW: 220.678099393845
• CID: 946677
• PubChem ID: 305663
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 5-chlorobenzo[g][2,1,3]benzothiadiazole
• 5-Chlornaphtho[1,2-d][2,1,3]thiadiazol
• 5-Chlor-naphtho< 1,2-c> thiadiazol
• 5-Chlornaphtho< 1,2-d> < 2,1,3> thiadiazol
• 5-chlorobenzo[e][2,1,3]benzothiadiazole
• 5-chloro-naphtho[1,2-c][1,2,5]thiadiazole
• 5-chloronaphtho< 1,2-c> < 1,2,5> thiadiazole
• AC1L77BT
• NSC202700
• 57234-84-1
• DTXSID70308207
• NSC-202700
• &nbsp;

• Inchi： 1S/C10H5ClN2S/c11-8-5-9-10(13-14-12-9)7-4-2-1-3-6(7)8/h1-5H
• InChI Key： LRAKGZFXIPTZOT-UHFFFAOYSA-N
• SMILES： ClC1=CC2C(C3C=CC=CC=31)=NSN=2

Computed Properties

• Exact Mass: 219.98635
• Monoisotopic Mass: 219.986
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 54Ų

Experimental Properties

• Density: 1.516
• Boiling Point: 363.1°C at 760 mmHg
• Flash Point: 173.4°C
• Refractive Index: 1.785
• PSA: 25.78
• LogP: 3.49790

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Chloronaphthalenes